ethyl 2-nitro-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoate
Overview
Description
“Ethyl 2-nitro-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoate” is a chemical compound with the CAS Number: 1373348-96-9. It has a molecular weight of 263.25 and its IUPAC name is ethyl 2-nitro-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)propanoate .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H13N3O4/c1-2-19-12(16)10(15(17)18)6-8-7-14-11-9(8)4-3-5-13-11/h3-5,7,10H,2,6H2,1H3,(H,13,14) .Physical and Chemical Properties Analysis
This compound is a solid with a melting point of 136 - 137 degrees Celsius .Scientific Research Applications
Synthesis and Development of Pharmaceutical Compounds
Ethyl 2-nitro-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoate plays a significant role in the synthesis of various pharmaceutical compounds. For instance, it has been used in the synthesis of Dabigatran Etexilate, a notable anticoagulant medication. The process involves a series of reactions starting from 4-methylamino-3-nitrobenzoic acid and leading to ethyl 3-[(4-methylamino-3-nitrobenzoyl)(pyridin-2-yl)amino]propanoate, which is further reduced and reacted to form Dabigatran Etexilate (Cheng Huansheng, 2013).
Anti-Cancer Activity
This compound has also been involved in the creation of new heterocyclic compounds with potential anti-cancer properties. One such example is ethyl 3-(3-amino-4-(methylamino)-N-(pyridin-2-yl)benzamido)propanoate, which shows promise in combating gastric cancer. Its effectiveness has been evaluated against several human gastric cancer cell lines, demonstrating its potential in cancer treatment (L.-Z. Liu et al., 2019).
Advanced Chemical Synthesis Techniques
The compound is used in advanced chemical synthesis techniques, such as the solvent-free synthesis of ethyl 3,5-diaryl-1H-pyrrole-2-carboxylates. This process is notable for its use of microwave irradiation and triethylphosphite treatment, representing an efficient and environmentally friendly approach to chemical synthesis (R. Khajuria, Yeshwinder Saini, & K. Kapoor, 2013).
Contribution to Heterocyclic Chemistry
The compound contributes significantly to heterocyclic chemistry, a field essential for developing new pharmaceuticals and materials. It acts as a starting material or intermediate in synthesizing various heterocyclic structures, which have diverse applications in pharmaceuticals and materials science (S. A. Bialy & M. Gouda, 2011).
Polymorphism Studies in Pharmaceutical Compounds
This compound is also relevant in studying polymorphism in pharmaceutical compounds, where different crystal forms of a substance can have distinct physical and chemical properties. Understanding polymorphism is critical for optimizing drug manufacturing and formulation processes (F. Vogt et al., 2013).
Safety and Hazards
The safety information available indicates that this compound may be harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and storing in a well-ventilated place .
Mechanism of Action
Target of Action
The primary target of Ethyl 2-nitro-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoate is the Fibroblast Growth Factor Receptors (FGFRs) . FGFRs play an essential role in various types of tumors, making them an attractive strategy for cancer therapy .
Mode of Action
This compound interacts with its targets, FGFRs, by inhibiting their activity . The inhibition of FGFRs can lead to the suppression of tumor growth and proliferation .
Biochemical Pathways
The compound affects the FGFR signaling pathway . This pathway regulates organ development, cell proliferation and migration, angiogenesis, and other processes . Abnormal activation of this pathway due to amplification, fusion, or missense mutations in the exon of FGFR family members is associated with the progression and development of several cancers .
Pharmacokinetics
Similar compounds have shown low plasma exposure and high clearance, suggesting good metabolic stability .
Result of Action
The result of the compound’s action is the inhibition of tumor cell proliferation and the induction of apoptosis . It has also been found to significantly inhibit the migration and invasion of tumor cells
Properties
IUPAC Name |
ethyl 2-nitro-3-(1H-pyrrolo[2,3-b]pyridin-3-yl)propanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O4/c1-2-19-12(16)10(15(17)18)6-8-7-14-11-9(8)4-3-5-13-11/h3-5,7,10H,2,6H2,1H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJIAGIZSWBOUQY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(CC1=CNC2=C1C=CC=N2)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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